Cas no 100905-33-7 (Ethyl 4,5-dimethoxy-2-nitrobenzoate)

• Product Name: Ethyl 4,5-dimethoxy-2-nitrobenzoate
• CAS No: 100905-33-7
• MF: C₁₁H₁₃NO₆
• MW: 255.224023580551
• MDL: MFCD00015474
• CID: 91211
• PubChem ID: 3482378
• Update Time: 2025-06-26

Ethyl 4,5-dimethoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dimethoxy-2-nitrobenzoate
• 4,5-Dimethoxy-2-nitrobenzoic acid ethyl ester~Ethyl 3,4-dimethoxy-6-nitrobenzoate~Ethyl 6-nitroveratrate
• 2-Nitro-4,5-dimethoxy-benzoesaeure-aethylester
• 4,5-Dimethoxy-2-nitro-benzoesaeure-aethylester
• 4,5-dimethoxy-2-nitro-benzoic acid ethyl ester
• ethyl 2-nitro-4,5-dimethoxybenzoate
• Benzoic acid, 4,5-dimethoxy-2-nitro-, ethyl ester
• DTXSID40392895
• VNPCXITWHOOQAJ-UHFFFAOYSA-N
• SCHEMBL2333730
• CS-0085112
• A897304
• 100905-33-7
• F12529
• AKOS008948570
• FT-0626056

• MDL： MFCD00015474
• Inchi： 1S/C11H13NO6/c1-4-18-11(13)7-5-9(16-2)10(17-3)6-8(7)12(14)15/h5-6H,4H2,1-3H3
• InChI Key： VNPCXITWHOOQAJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OCC)=C(C=C1OC)[N+](=O)[O-]
• BRN： 2699210

Computed Properties

• Exact Mass: 255.07400
• Monoisotopic Mass: 255.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 90.6A^2

Experimental Properties

• Color/Form: Grayish yellow solid
• Density: 1.253
• Melting Point: 100-102°C
• Boiling Point: 392.3°Cat760mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.526
• PSA: 90.58000
• LogP: 2.31190
• Solubility: Insoluble in water

Ethyl 4,5-dimethoxy-2-nitrobenzoate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 4,5-dimethoxy-2-nitrobenzoate

Ethyl 4,5-Dimethoxy-2-Nitrobenzoate: A Comprehensive Overview

Ethyl 4,5-dimethoxy-2-nitrobenzoate (CAS No. 100905-33-7) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group and a nitro group positioned at specific locations on the aromatic ring. The presence of methoxy groups at positions 4 and 5 further enhances its chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of Ethyl 4,5-dimethoxy-2-nitrobenzoate typically involves multi-step reactions, often starting from nitrobenzoic acid derivatives. The introduction of methoxy groups is achieved through nucleophilic aromatic substitution or other suitable methods, depending on the specific conditions required for the reaction. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of Ethyl 4,5-dimethoxy-2-nitrobenzoate is in the development of advanced materials with tailored electronic properties. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of conducting polymers and organic semiconductors. For instance, studies published in Advanced Materials highlight its role in creating high-performance organic field-effect transistors (OFETs) with improved charge carrier mobility.

In addition to its role in materials science, Ethyl 4,5-dimethoxy-2-nitrobenzoate has shown promise in pharmaceutical research. Its ability to act as a bioisostere or a scaffold for drug design has led to investigations into its potential as an anti-inflammatory or anticancer agent. Recent findings from Nature Communications suggest that derivatives of this compound may exhibit selective inhibition against certain enzymes involved in disease pathways.

The chemical stability and reactivity of Ethyl 4,5-dimethoxy-2-nitrobenzoate make it an ideal candidate for use in various industrial applications. For example, it is employed as an intermediate in the production of agrochemicals and specialty chemicals. Its ability to undergo controlled polymerization under specific conditions has also opened new avenues for the development of high-performance adhesives and coatings.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of Ethyl 4,5-dimethoxy-2-nitrobenzoate production. Green chemistry approaches, such as the use of biodegradable solvents and catalytic recycling systems, are being explored to minimize waste and reduce energy consumption during synthesis.

In conclusion, Ethyl 4,5-dimethoxy-2-nitrobenzoate (CAS No. 100905-33-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and pharmaceuticals.